Cas no 61772-03-0 (Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]-)

Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]- structure
61772-03-0 structure
Product name:Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]-
CAS No:61772-03-0
MF:C19H20O2S
MW:312.425904273987
CID:466688
PubChem ID:71392404

Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]-
    • [1-(benzenesulfonyl)-2-methylidenecyclopentyl]methylbenzene
    • {[1-(Benzenesulfonyl)-2-methylidenecyclopentyl]methyl}benzene
    • DTXSID60814221
    • 61772-03-0
    • Inchi: InChI=1S/C19H20O2S/c1-16-9-8-14-19(16,15-17-10-4-2-5-11-17)22(20,21)18-12-6-3-7-13-18/h2-7,10-13H,1,8-9,14-15H2
    • InChI Key: CCCFEZVABILCMH-UHFFFAOYSA-N
    • SMILES: C=C1CCCC1(CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 312.1185
  • Monoisotopic Mass: 312.11840105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5Ų
  • XLogP3: 4

Experimental Properties

  • PSA: 34.14

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